Cas no 111466-61-6 ((S,R,R,R)-Orlistat)
(S,R,R,R)-Orlistat structure
Product Name:(S,R,R,R)-Orlistat
CAS No:111466-61-6
MF:C29H53NO5
MW:495.73482966423
CID:894445
PubChem ID:11443335
Update Time:2025-11-02
(S,R,R,R)-Orlistat Chemical and Physical Properties
Names and Identifiers
-
- (S,R,R,R)-Orlistat
- [14C]-Orlistat
- Orlistat (S,R,R,R)-Isomer
- N-Formyl-L-leucine (1R)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl] methyl] dodecyl ester
- BDBM50465323
- SCHEMBL10922890
- L-Leucine, N-formyl-, (1R)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
- N-Formyl-L-leucine (1R)-1-[[(2R,3R)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester
- Orlistat, (S,R,R,R)-
- 111466-61-6
- (S)-(R)-1-((2R,3R)-3-Hexyl-4-oxooxetan-2-yl)tridecan-2-yl 2-formamido-4-methylpentanoate
- NX2FG87XNG
- CHEMBL4282318
- L-Leucine, N-formyl-, 1-[(3-hexyl-4-oxo-2-oxetanyl)methyl]dodecyl ester, [2R-[2alpha(R*),3beta]]-
-
- Inchi: 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26+,27-/m1/s1
- InChI Key: AHLBNYSZXLDEJQ-JVYGEBFASA-N
- SMILES: O1C([C@H](CCCCCC)[C@H]1C[C@@H](CCCCCCCCCCC)OC([C@H](CC(C)C)NC=O)=O)=O
Computed Properties
- Exact Mass: 495.39200
- Monoisotopic Mass: 495.39237379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- PSA: 81.70000
- LogP: 7.90870
(S,R,R,R)-Orlistat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O686495-0.5mg |
(S,R,R,R)-Orlistat |
111466-61-6 | 0.5mg |
$ 340.00 | 2022-06-03 | ||
| TRC | O686495-1mg |
(S,R,R,R)-Orlistat |
111466-61-6 | 1mg |
$592.00 | 2023-05-17 | ||
| TRC | O686495-2mg |
(S,R,R,R)-Orlistat |
111466-61-6 | 2mg |
$1154.00 | 2023-05-17 | ||
| TRC | O686495-5mg |
(S,R,R,R)-Orlistat |
111466-61-6 | 5mg |
$ 2848.00 | 2023-09-06 | ||
| TRC | O686495-10mg |
(S,R,R,R)-Orlistat |
111466-61-6 | 10mg |
$4793.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215831-500 µg |
(S,R,R,R)-Orlistat, |
111466-61-6 | 500µg |
¥4,137.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215831A-1 mg |
(S,R,R,R)-Orlistat, |
111466-61-6 | 1mg |
¥6,017.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215831B-2 mg |
(S,R,R,R)-Orlistat, |
111466-61-6 | 2mg |
¥11,658.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215831C-5 mg |
(S,R,R,R)-Orlistat, |
111466-61-6 | 5mg |
¥28,956.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215831D-10 mg |
(S,R,R,R)-Orlistat, |
111466-61-6 | 10mg |
¥48,887.00 | 2023-07-11 |
(S,R,R,R)-Orlistat Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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